Cas no 1067-98-7 (Tris(3-chloropropyl) Phosphate)

• Product Name: Tris(3-chloropropyl) Phosphate
• CAS No: 1067-98-7
• MF: C₉H₁₈Cl₃O₄P
• MW: 327.569581508636
• CID: 204059
• PubChem ID: 14034
• Update Time: 2025-05-20

Tris(3-chloropropyl) Phosphate Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-chloro-,phosphate (3:1)
• TRIS(3-CHLORO-1-PROPYL)PHOSPHATE
• Tris(3-chloropropyl) phosphate
• 3-Chloro-1-propanol phosphate (3:1)
• Phosphoric acid tris(3-chloropropyl)
• Phosphoric acid tri(3-chloropropyl) ester
• Phosphoric acid tris(3-chloropropyl) ester
• WOURXYYHORRGQO-UHFFFAOYSA-N
• FG 8115
• starbld0039476
• Tri(chloropropyl) phosphate
• Tris(monochloropropyl) phosphate
• 1-Propanol, 3-chloro-, phosphate (3:1)
• FG 8115S
• DTXSID80862522
• phosphoric acid tris-(3-chloro-propyl) ester
• 1067-98-7
• CHEBI:191169
• SCHEMBL233122
• 26248-87-3
• 1-Propanol, chloro-, phosphate (3:1)
• NS00073945
• Tris(chloropropyl)phosphate
• Tri(3-chloropropyl) phosphate
• TRIS(3-CHLOROPROPYL)PHOSPHATE
• Tris(3-chloropropyl) Phosphate

• Inchi： 1S/C9H18Cl3O4P/c10-4-1-7-14-17(13,15-8-2-5-11)16-9-3-6-12/h1-9H2
• InChI Key： WOURXYYHORRGQO-UHFFFAOYSA-N
• SMILES： ClCCCOP(=O)(OCCCCl)OCCCCl

Computed Properties

• Exact Mass: 326.00104
• Monoisotopic Mass: 326.000829
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.8

Experimental Properties

• Density: 1.287
• Boiling Point: 406.9°Cat760mmHg
• Flash Point: 312.4°C
• Refractive Index: 1.465
• PSA: 44.76
• LogP: 4.03100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on Tris(3-chloropropyl) Phosphate

Tris(3-chloropropyl) Phosphate: Chemical Profile and Recent Applications

Tris(3-chloropropyl) Phosphate, with the CAS number 1067-98-7, is a significant compound in the field of organophosphorus chemistry. This compound, characterized by its tris(3-chloropropyl) phosphate structure, has garnered considerable attention due to its versatile applications in various industrial and research domains. The molecular composition of this compound, featuring three chloropropyl groups attached to a central phosphate moiety, imparts unique chemical properties that make it valuable in multiple contexts.

The CAS number 1067-98-7 is a critical identifier for Tris(3-chloropropyl) Phosphate, ensuring accurate classification and referencing in scientific literature and industrial applications. This numbering system, maintained by the Chemical Abstracts Service, provides a standardized way to denote chemical substances, facilitating seamless communication among researchers and industry professionals. The compound’s structure and properties have been extensively studied, leading to a deeper understanding of its behavior in different environments.

In recent years, Tris(3-chloropropyl) Phosphate has found applications in the development of specialty chemicals and materials. Its ability to act as a flame retardant and plasticizer has made it particularly useful in the manufacturing of polymers and coatings. These applications leverage the compound’s stability and compatibility with various organic matrices, enhancing the performance of end products.

One of the most compelling aspects of Tris(3-chloropropyl) Phosphate is its role in advanced material science. Researchers have been exploring its potential in creating novel composite materials that exhibit improved thermal stability and mechanical strength. The presence of chlorine atoms in its structure contributes to its flame-retardant properties, making it an attractive option for applications where fire safety is a priority.

The chemical reactivity of Tris(3-chloropropyl) Phosphate has also been a focus of recent studies. Scientists have been investigating its interactions with other molecules, aiming to develop new derivatives with enhanced functionalities. These derivatives could find applications in pharmaceuticals, agrochemicals, and other high-value industries. The compound’s versatility as a building block for more complex molecules makes it a cornerstone in synthetic chemistry.

In the realm of environmental science, the behavior of Tris(3-chloropropyl) Phosphate in aquatic systems has been closely examined. Understanding its degradation pathways and ecological impact is crucial for ensuring sustainable use. Recent research has highlighted its moderate persistence in water, with potential for biodegradation under certain conditions. This knowledge helps in formulating guidelines for safe handling and disposal, minimizing environmental footprint.

The industrial synthesis of Tris(3-chloropropyl) Phosphate involves carefully controlled reactions to ensure high purity and yield. Advances in catalytic processes have improved the efficiency of these synthetic routes, making the compound more accessible for large-scale applications. These advancements not only reduce production costs but also enhance the overall sustainability of processes involving this compound.

Another area where Tris(3-chloropropyl) Phosphate has made significant contributions is in electronic materials. Its dielectric properties make it suitable for use as an insulating material in electronic components. Researchers are exploring ways to integrate this compound into next-generation electronic devices, where performance and reliability are paramount.

The pharmaceutical industry has also shown interest in Tris(3-chloropropyl) Phosphate due to its potential as an intermediate in drug synthesis. While not directly used as a therapeutic agent, its structural features allow it to participate in complex synthetic pathways leading to bioactive molecules. This capability underscores the compound’s importance as a tool in medicinal chemistry.

In conclusion, Tris(3-chloropropyl) Phosphate (CAS number 1067-98-7) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties have enabled its use as a flame retardant, plasticizer, material science component, and synthetic intermediate. Ongoing research continues to uncover new possibilities for this versatile molecule, reinforcing its significance in modern chemistry.